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Compound of Interest

Tert-butyl 5-aminoindoline-1-
Compound Name:
carboxylate

Cat. No.: B142172

An In-depth Technical Guide to Tert-butyl 5-
aminoindoline-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure,
stereochemistry, synthesis, and characterization of Tert-butyl 5-aminoindoline-1-
carboxylate. This compound, identified by CAS number 129487-92-9, is a valuable
intermediate in the synthesis of various biologically active molecules. This document
consolidates available data on its physical and spectral properties, offers a detailed
experimental protocol for its synthesis, and discusses its stereochemical nature. While specific
biological activities and signaling pathway involvement for this particular molecule are not
extensively documented, the broader context of substituted indolines’ bioactivity is also briefly
addressed.

Chemical Structure and Properties

Tert-butyl 5-aminoindoline-1-carboxylate is a bicyclic aromatic amine derivative. The core of
the molecule is an indoline ring system, which is an indole with a saturated 2,3-bond. The
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nitrogen atom of the indoline ring is protected by a tert-butoxycarbonyl (Boc) group, and an
amino group is substituted at the 5-position of the benzene ring.

Structure Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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